Complete Killing vs. Fungistatic Inhibition
In a direct head-to-head comparison of three porphyrin-based photosensitizers in vitro, Sylsens B demonstrated a 4.4 log kill against Trichophyton mentagrophytes microconidia following photodynamic treatment [1]. While PORTH (a novel multifunctional photosensitizer derived from Sylsens B) exhibited a higher 4.6 log kill, Sylsens B substantially outperformed PORTHE (another derivative), which achieved only a 3.2 log kill [1]. This places Sylsens B as a highly potent, and well-characterized baseline comparator within its own derivative class.
| Evidence Dimension | Fungicidal efficacy (log kill reduction) |
|---|---|
| Target Compound Data | 4.4 log kill |
| Comparator Or Baseline | PORTH: 4.6 log kill; PORTHE: 3.2 log kill |
| Quantified Difference | Sylsens B provides a 1.2 log kill (approx. 15-fold) greater reduction than PORTHE and a similar, albeit slightly lower, reduction compared to PORTH. |
| Conditions | In vitro PDT on Trichophyton mentagrophytus microconidia; 0.6 J cm⁻², 2 μm, 532 nm laser, pH 5 |
Why This Matters
This quantifies the expected fungicidal efficacy range for Sylsens B in a nail infection model, establishing it as a high-potency benchmark that outperforms certain novel derivatives, which is critical for researchers aiming to achieve complete microbial clearance.
- [1] Smijs TG, Dame Z, de Haas E, Aans JB, Pavel S, Sterenborg H. Photodynamic and nail penetration enhancing effects of novel multifunctional photosensitizers designed for the treatment of onychomycosis. Photochem Photobiol. 2014;90(1):189-200. doi:10.1111/php.12185 View Source
